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Compound of Interest

Compound Name: 4,5-Dimethyldecanal

Cat. No.: B15416300

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of 4,5-dimethyldecanal, a branched-chain
aliphatic aldehyde. While specific experimental data and signaling pathways for 4,5-
dimethyldecanal are not extensively documented in publicly available literature, this document
extrapolates information from closely related analogs, such as 4,8-dimethyldecanal, to provide
a foundational understanding for future research and development.

Core Molecular Data

A fundamental characteristic of any chemical compound is its molecular weight, which is crucial
for stoichiometric calculations in experimental settings. The molecular properties of 4,5-
dimethyldecanal are summarized below.

Property Value Source

Molecular Formula C12H240 PubChemLite[1]
Monoisotopic Mass 184.18271 Da PubChemLite[1]
Predicted XlogP 4.3 PubChemLite[1]

Table 1: Physicochemical Properties of 4,5-Dimethyldecanal.
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It is important to note that the related compound, 4,8-dimethyldecanal, has a molecular weight
of 184.32 g/mol .[2][3] This value is consistent with the molecular formula C12H240.

Potential Research Applications and Extrapolated
Experimental Protocols

While direct experimental protocols for 4,5-dimethyldecanal are scarce, the methodologies
applied to its structural isomer, 4,8-dimethyldecanal, offer a valuable blueprint for investigation.
4,8-Dimethyldecanal is recognized as an aggregation pheromone in the red flour beetle,
Tribolium castaneum.[2] Research in this area provides a framework for exploring the potential
biological activities of 4,5-dimethyldecanal.

Hypothetical Experimental Workflow for Investigating Biological Activity:

The following diagram outlines a potential workflow for characterizing the biological effects of
4,5-dimethyldecanal, drawing inspiration from pheromone research.
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Biological Assays

Compound Synthesis & Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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